Cas no 20862-85-5 (a-methyl-1H-Indole-3-acetonitrile)

• Product Name: a-methyl-1H-Indole-3-acetonitrile
• CAS No: 20862-85-5
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 1396359
• PubChem ID: 12200794
• Update Time: 2025-04-20

a-methyl-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• a-methyl-1H-Indole-3-acetonitrile
• OYWVOGLZNMHOLB-UHFFFAOYSA-N
• F96623
• SCHEMBL274269
• 2-(1H-indol-3-yl)propionitrile
• 20862-85-5
• 2-(1H-indol-3-yl)propanenitrile

• Inchi： 1S/C11H10N2/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,13H,1H3
• InChI Key： OYWVOGLZNMHOLB-UHFFFAOYSA-N
• SMILES： N1C=C(C(C#N)C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6Ų